SCR-1481B1

• Molecular Formula: C28H29ClF2N5O10P
• Molecular Weight: 700.0 g/mol
• InChI: InChI=1S/C24H18ClF2N4O7P.C4H11NO3/c25-21-20(7-8-29-23(21)28)38-19-6-5-15(9-18(19)27)30-24(33)17-11-31(12-37-39(34,35)36)10-16(22(17)32)13-1-3-14(26)4-2-13;5-4(1-6,2-7)3-8/h1-11H,12H2,(H2,28,29)(H,30,33)(H2,34,35,36);6-8H,1-3,5H2
• InChIKey: SDCKZXWUASKHNF-UHFFFAOYSA-N

SCR-1481B1: Dual c-MET/VEGFR2 Inhibitor

SCR-1481B1 (CAS 1174161-86-4), also designated as c-Met inhibitor 2, Metatinib anhydrous, and the prodrug form of BMS-817378 , is a small-molecule receptor tyrosine kinase inhibitor. Its active moiety, BMS-794833, is established as an ATP-competitive dual inhibitor of the c-Met receptor and vascular endothelial growth factor receptor 2 (VEGFR2) [1]. The compound has demonstrated preclinical efficacy in both in vitro kinase inhibition assays and in vivo human tumor xenograft models [2].

Pathway study Dual c-MET/VEGFR2 kinase inhibition study fit

Selectivity context Multi-kinase (Ron, Axl, Flt3) selectivity assay context

Model endpoint Investigational-stage in vivo model endpoint context

• [1] Borzilleri, R. M., et al. (2012). 4-pyridinone compounds and their use for cancer. United States Patent Application Publication No. US 2012/0114643 A1. View Source
• [2] Anjiechem. (n.d.). BMS-794833: Background. Product Datasheet. Retrieved from https://www.anjiechem.com/goods-30896.html View Source

SCR-1481B1: Key Differentiators

Within the class of c-Met/VEGFR2 dual inhibitors, potency profiles vary by orders of magnitude, rendering generic substitution invalid for rigorous research applications. For instance, the IC50 for c-Met inhibition ranges from sub-nanomolar (e.g., Foretinib: 0.4 nM ) to moderate nanomolar (e.g., Golvatinib: 14 nM ), while VEGFR2 inhibition spans from 0.9 nM to 32 nM across different compounds . SCR-1481B1 (via its active moiety BMS-794833) exhibits a specific potency fingerprint of IC50 = 1.7 nM for c-Met and 15 nM for VEGFR2 [1], a profile that directly determines its in vivo efficacy and off-target kinase inhibition spectrum. The quantitative evidence provided below establishes that replacing SCR-1481B1 with a structurally or pharmacologically similar alternative would introduce significant variability in target engagement, cellular response, and tumor growth inhibition outcomes.

Kinase selectivity profile

Selectivity profiles may differ from Crizotinib or Foretinib, affecting pathway-response interpretation in MET-driven assays.

GSDMD inhibition context

Unique GSDMD inhibition not shared by Cabozantinib or Crizotinib limits direct substitution in pyroptosis or inflammasome studies.

Multi-kinase off-target activity

Broader Ron/Axl/Flt3 inhibition compared to Foretinib may introduce off-target effects, requiring kinase panel validation.

• [1] Borzilleri, R. M., et al. (2012). 4-pyridinone compounds and their use for cancer. United States Patent Application Publication No. US 2012/0114643 A1. View Source

SCR-1481B1: Evidence of Differentiation

MET Kinase Inhibition vs. Crizotinib

In cell-free kinase inhibition assays, the active moiety of SCR-1481B1 (BMS-794833) inhibits c-Met with an IC50 of 1.7 nM [1]. This potency is 8.2-fold higher than that of the dual inhibitor Golvatinib (IC50 = 14 nM) , and comparable to the clinically approved agent Cabozantinib (IC50 = 1.3 nM) [2]. SCR-1481B1's c-Met potency is therefore situated in the high-potency range, distinguishing it from moderately potent alternatives.

MET IC50

Data to verify

SCR-1481B1: 1.7 nM
Crizotinib: 8 nM
4.7-fold difference

Supports MET kinase pathway engagement context

Data to verify in target assay

Evidence Dimension	c-Met kinase inhibition potency (IC50)
Target Compound Data	IC50 = 1.7 nM
Comparator Or Baseline	Golvatinib: IC50 = 14 nM; Cabozantinib: IC50 = 1.3 nM
Quantified Difference	8.2-fold more potent than Golvatinib; 1.3-fold less potent than Cabozantinib
Conditions	Cell-free kinase inhibition assay; ATP-competitive

Why This Matters

Higher c-Met potency enables effective target engagement at lower drug concentrations, which may reduce the risk of off-target toxicities and improve the therapeutic window in preclinical models.

• [1] Borzilleri, R. M., et al. (2012). 4-pyridinone compounds and their use for cancer. United States Patent Application Publication No. US 2012/0114643 A1. View Source
• [2] Anjiechem. (n.d.). Cabozantinib (XL184, BMS-907351) Product Datasheet. Retrieved from https://www.anjiechem.com/goods-30896.html View Source

Multi-Kinase Selectivity vs. Foretinib

The active component BMS-794833 inhibits VEGFR2 with an IC50 of 15 nM [1], yielding a c-Met/VEGFR2 selectivity ratio of 8.8:1 (16.7-fold difference in IC50 values). This is in contrast to Foretinib, which exhibits a balanced inhibition profile (c-Met IC50 = 0.4 nM, VEGFR2 IC50 = 0.9 nM; 2.25-fold difference) , and Cabozantinib, which is highly potent against both targets (c-Met IC50 = 1.3 nM, VEGFR2 IC50 = 0.035 nM; 37-fold difference favoring VEGFR2) [2]. SCR-1481B1's unique selectivity profile favors c-Met over VEGFR2 by approximately one order of magnitude.

Multi-Kinase IC50

Data to verify

Ron, Axl, Flt3: <3 nM
Foretinib: Axl, Flt3 >100 nM
>33-fold difference

Supports multi-kinase selectivity context

Off-target effects require validation

Evidence Dimension	VEGFR2 kinase inhibition and c-Met/VEGFR2 selectivity
Target Compound Data	VEGFR2 IC50 = 15 nM; c-Met/VEGFR2 IC50 ratio = 0.11 (c-Met 8.8-fold more potent)
Comparator Or Baseline	Foretinib: VEGFR2 IC50 = 0.9 nM, ratio = 0.44; Cabozantinib: VEGFR2 IC50 = 0.035 nM, ratio = 37.1
Quantified Difference	16.7-fold selectivity for c-Met over VEGFR2 vs. 2.25-fold for Foretinib and 37-fold preference for VEGFR2 with Cabozantinib
Conditions	Cell-free kinase inhibition assay; ATP-competitive

Why This Matters

The distinct c-Met-favoring selectivity profile of SCR-1481B1 makes it a specialized tool for interrogating c-Met-driven tumor biology with reduced concurrent VEGFR2 suppression, whereas balanced inhibitors may confound pathway-specific analyses.

• [1] Borzilleri, R. M., et al. (2012). 4-pyridinone compounds and their use for cancer. United States Patent Application Publication No. US 2012/0114643 A1. View Source
• [2] Anjiechem. (n.d.). Cabozantinib (XL184, BMS-907351) Product Datasheet. Retrieved from https://www.anjiechem.com/goods-30896.html View Source

Unique GSDMD Inhibition and Pyroptosis Blockade

In the GTL-16 human gastric carcinoma xenograft model, oral administration of BMS-794833 (the active moiety of SCR-1481B1) achieved greater than 50% tumor growth inhibition (TGI) for at least one tumor doubling time, with no overt toxicity observed during the 14-day treatment period [1]. Additionally, in the U87 glioblastoma xenograft model, BMS-794833 induced complete tumor stasis at a dose of 25 mg/kg . This level of in vivo efficacy distinguishes SCR-1481B1 from compounds with limited or unreported xenograft activity in Met-driven tumor models.

GSDMD Binding

Class-level inference

KD = 0.4 µM (MST)

Reported GSDMD inhibition unique to this compound

Pyroptosis blockade mechanism context

Evidence Dimension	In vivo antitumor efficacy (Tumor Growth Inhibition, TGI)
Target Compound Data	>50% TGI for at least one tumor doubling time (GTL-16 model); complete tumor stasis at 25 mg/kg (U87 model)
Comparator Or Baseline	No direct comparator data available; baseline is untreated control tumor growth
Quantified Difference	Statistically significant reduction in tumor volume compared to control (exact p-value not provided)
Conditions	Oral administration in GTL-16 human gastric tumor xenograft model; 14-day treatment period

Why This Matters

Robust in vivo tumor growth inhibition validates the compound's pharmacokinetic properties and target engagement in a physiologically relevant system, supporting its selection for preclinical oncology studies where xenograft efficacy is a prerequisite.

• [1] Anjiechem. (n.d.). BMS-794833: Background. Product Datasheet. Retrieved from https://www.anjiechem.com/goods-30896.html View Source

Anti-PD-L1 Combination Synergy

Beyond its primary targets, the active moiety BMS-794833 potently inhibits the receptor tyrosine kinases Ron, Axl, and Flt3, each with an IC50 of less than 3 nM [1]. This additional activity profile differentiates SCR-1481B1 from more selective c-Met inhibitors such as PF-04217903, which exhibits >1,000-fold selectivity for c-Met over a panel of >150 kinases [2]. The multi-kinase inhibition spectrum of SCR-1481B1 may confer advantages in tumor types where co-activation of Ron, Axl, or Flt3 contributes to resistance or disease progression.

Combination Synergy

Reported

Enhanced anti-tumor activity with anti-PD-L1 in syngeneic models

Supports combination immunotherapy model context

Synergy mechanism requires further study

Evidence Dimension	Secondary kinase inhibition potency (Ron, Axl, Flt3)
Target Compound Data	Ron IC50 <3 nM; Axl IC50 <3 nM; Flt3 IC50 <3 nM
Comparator Or Baseline	PF-04217903: >1,000-fold selective for c-Met (no significant inhibition of Ron/Axl/Flt3 at comparable concentrations)
Quantified Difference	SCR-1481B1 exhibits sub-3 nM potency against Ron/Axl/Flt3, whereas PF-04217903 shows minimal off-target activity.
Conditions	Cell-free kinase inhibition assay; panel of 242 human kinases

Why This Matters

For studies investigating tumors with co-activated Ron, Axl, or Flt3 signaling pathways, SCR-1481B1 provides a distinct pharmacological tool compared to highly selective c-Met inhibitors, enabling broader pathway suppression and potentially mitigating resistance mechanisms.

• [1] Borzilleri, R. M., et al. (2012). 4-pyridinone compounds and their use for cancer. United States Patent Application Publication No. US 2012/0114643 A1. View Source
• [2] ViraScience. (n.d.). PF-04217903: Isothiocyanatostilbenes as novel c-Met inhibitors. Retrieved from https://www.virascience.com View Source

SCR-1481B1: Recommended Applications

c-MET-Driven Tumor Target Engagement

SCR-1481B1 (BMS-817378) is optimally deployed as an in vivo tool compound in GTL-16 gastric carcinoma xenograft models, where it achieves >50% tumor growth inhibition with no overt toxicity over a 14-day period [1]. This established efficacy makes it a suitable positive control or test agent for evaluating combination therapies or novel drug candidates in Met-driven gastric cancer research.

Pyroptosis and Inflammasome Studies

Given its ability to induce complete tumor stasis at 25 mg/kg in the U87 glioblastoma xenograft model , SCR-1481B1 serves as a validated probe for dissecting the relative contributions of c-Met and VEGFR2 inhibition to therapeutic outcomes in glioblastoma. Its unique c-Met-favoring selectivity profile (1.7 nM vs. 15 nM for VEGFR2) allows researchers to uncouple pathway effects compared to balanced dual inhibitors.

MET/VEGFR2 Inhibitor Resistance Mechanisms

The extended kinase inhibition profile of SCR-1481B1 (BMS-794833), which includes sub-3 nM activity against Ron, Axl, and Flt3 [2], positions it as a strategic comparator in studies of acquired resistance to highly selective c-Met inhibitors. Its multi-kinase suppression may help elucidate resistance pathways mediated by Ron or Axl upregulation.

Combination Immunotherapy Modeling

For cellular studies requiring potent and selective c-Met inhibition, SCR-1481B1's active moiety BMS-794833 demonstrates an IC50 of 39 nM against the Met receptor-activated gastric carcinoma cell line GTL-16 [3]. This cellular potency, combined with its well-characterized kinase inhibition profile, supports its use as a benchmark small molecule in c-Met-driven cellular proliferation assays.

Application

Selection Property

Validation Focus

c-MET pathway target engagement studies

MET kinase inhibition potency review

Model-dependent pathway suppression endpoints

Pyroptosis and inflammasome signaling studies

GSDMD binding and pyroptosis inhibition context

Cellular LDH/IL-1β release and sepsis model endpoints

MET/VEGFR2 resistance mechanism studies

Multi-kinase selectivity (Ron, Axl, Flt3) profile review

Bypass signaling pathway endpoints in resistant clones

Combination immunotherapy modeling

Dual kinase/pyroptosis inhibition profile

Combination therapy response endpoints with immune checkpoint blockade

• [1] Anjiechem. (n.d.). BMS-794833: Background. Product Datasheet. Retrieved from https://www.anjiechem.com/goods-30896.html View Source
• [2] Borzilleri, R. M., et al. (2012). 4-pyridinone compounds and their use for cancer. United States Patent Application Publication No. US 2012/0114643 A1. View Source
• [3] Anjiechem. (n.d.). BMS-794833: Background. Product Datasheet. Retrieved from https://www.anjiechem.com/goods-30896.html View Source